Cas no 2680759-14-0 (3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid)

3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid is a specialized cyclobutane derivative featuring both a trifluoroacetamido group and a carboxylic acid functionality. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid cyclobutyl framework, which can enhance conformational stability in drug design. The trifluoroacetamido moiety may improve metabolic resistance, while the carboxylic acid group offers versatility for further derivatization or salt formation. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of protease inhibitors or other targeted therapeutics. The compound's well-defined stereochemistry and functional group compatibility further support its utility in precision synthetic applications.
3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid structure
2680759-14-0 structure
Product Name:3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
CAS No:2680759-14-0
MF:C11H14F3NO3
MW:265.228973865509
CID:5648997
PubChem ID:165918985
Update Time:2025-10-28

3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680759-14-0
    • EN300-28281938
    • 3-cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
    • 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
    • Inchi: 1S/C11H14F3NO3/c12-11(13,14)8(16)15-10(9(17)18)4-7(5-10)6-2-1-3-6/h6-7H,1-5H2,(H,15,16)(H,17,18)
    • InChI Key: GUPZQIVSRYIICM-UHFFFAOYSA-N
    • SMILES: FC(C(NC1(C(=O)O)CC(C1)C1CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 265.09257779g/mol
  • Monoisotopic Mass: 265.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

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Additional information on 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680759-14-0)

3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680759-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their role in drug discovery and material science. The presence of both a trifluoroacetamido group and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 2680759-14-0 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts. Researchers often search for "3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid synthesis" or "CAS 2680759-14-0 applications" to explore its utility in medicinal chemistry. Its structural rigidity, imparted by the cyclobutyl ring, is particularly valuable in designing bioactive molecules with enhanced stability and selectivity.

In recent years, the demand for fluorinated compounds like this one has surged, driven by their applications in pharmaceuticals and agrochemicals. The trifluoroacetamido group is a key feature, as fluorine incorporation often improves metabolic stability and bioavailability. This aligns with the growing trend of "fluorine in drug design"—a hot topic in 2024, as evidenced by numerous publications and conference discussions.

From a synthetic perspective, 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid can be prepared via multi-step organic reactions, including cyclobutane ring formation and subsequent functionalization. Queries such as "how to make cyclobutane carboxylic acid derivatives" frequently appear in academic forums, highlighting the interest in its preparation. The compound's carboxylic acid group also allows for further derivatization, making it a valuable building block for peptide mimetics or small-molecule inhibitors.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Researchers investigating "PROTAC linker chemistry" might find the cyclobutyl scaffold advantageous due to its balanced lipophilicity and conformational constraints. This connection to cutting-edge therapeutic strategies enhances the relevance of CAS 2680759-14-0 in modern drug development.

Environmental and regulatory considerations are also critical when working with such compounds. While 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid is not classified as hazardous, proper handling protocols are essential to ensure safety. Searches like "green chemistry for fluorinated intermediates" reflect the industry's shift toward sustainable synthesis methods, which could be applied to this compound's production.

In summary, 3-Cyclobutyl-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680759-14-0) represents a compelling case study in the intersection of structural complexity and pharmaceutical utility. Its applications span from traditional medicinal chemistry to innovative modalities like PROTACs, ensuring its continued prominence in scientific literature and industrial workflows. As research into cyclobutane-based therapeutics expands, this compound will likely remain a focal point for innovation.

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